Cas no 89352-69-2 (2-Hexanol, 2,3,4,5,5-pentamethyl-)

2-Hexanol, 2,3,4,5,5-pentamethyl- structure
89352-69-2 structure
Product Name:2-Hexanol, 2,3,4,5,5-pentamethyl-
CAS No:89352-69-2
MF:C11H24O
MW:172.307663917542
CID:603472
PubChem ID:71323730
Update Time:2025-04-19

2-Hexanol, 2,3,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanol, 2,3,4,5,5-pentamethyl-
    • 2,3,4,5,5-pentamethylhexan-2-ol
    • DTXSID20753283
    • 89352-69-2
    • Inchi: 1S/C11H24O/c1-8(10(3,4)5)9(2)11(6,7)12/h8-9,12H,1-7H3
    • InChI Key: ZYYRMIIIWVEOKL-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C)C(C)C(C)(C)C

Computed Properties

  • Exact Mass: 172.182715385g/mol
  • Monoisotopic Mass: 172.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm